Cas no 2137565-41-2 (1-{4-bromo-1H-pyrrolo2,3-cpyridin-3-yl}-4-methylpent-1-yn-3-amine)
1-{4-bromo-1H-pyrrolo2,3-cpyridin-3-yl}-4-methylpent-1-yn-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-{4-bromo-1H-pyrrolo2,3-cpyridin-3-yl}-4-methylpent-1-yn-3-amine
- 1-{4-bromo-1H-pyrrolo[2,3-c]pyridin-3-yl}-4-methylpent-1-yn-3-amine
- EN300-1086595
- 2137565-41-2
-
- Inchi: 1S/C13H14BrN3/c1-8(2)11(15)4-3-9-5-17-12-7-16-6-10(14)13(9)12/h5-8,11,17H,15H2,1-2H3
- InChI Key: ZDUHFVWAAUUMBT-UHFFFAOYSA-N
- SMILES: BrC1=CN=CC2=C1C(C#CC(C(C)C)N)=CN2
Computed Properties
- Exact Mass: 291.03711g/mol
- Monoisotopic Mass: 291.03711g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 54.7Ų
1-{4-bromo-1H-pyrrolo2,3-cpyridin-3-yl}-4-methylpent-1-yn-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1086595-0.05g |
1-{4-bromo-1H-pyrrolo[2,3-c]pyridin-3-yl}-4-methylpent-1-yn-3-amine |
2137565-41-2 | 95% | 0.05g |
$1957.0 | 2023-10-27 | |
| Enamine | EN300-1086595-0.1g |
1-{4-bromo-1H-pyrrolo[2,3-c]pyridin-3-yl}-4-methylpent-1-yn-3-amine |
2137565-41-2 | 95% | 0.1g |
$2050.0 | 2023-10-27 | |
| Enamine | EN300-1086595-0.25g |
1-{4-bromo-1H-pyrrolo[2,3-c]pyridin-3-yl}-4-methylpent-1-yn-3-amine |
2137565-41-2 | 95% | 0.25g |
$2143.0 | 2023-10-27 | |
| Enamine | EN300-1086595-0.5g |
1-{4-bromo-1H-pyrrolo[2,3-c]pyridin-3-yl}-4-methylpent-1-yn-3-amine |
2137565-41-2 | 95% | 0.5g |
$2236.0 | 2023-10-27 | |
| Enamine | EN300-1086595-1.0g |
1-{4-bromo-1H-pyrrolo[2,3-c]pyridin-3-yl}-4-methylpent-1-yn-3-amine |
2137565-41-2 | 1g |
$2330.0 | 2023-06-10 | ||
| Enamine | EN300-1086595-2.5g |
1-{4-bromo-1H-pyrrolo[2,3-c]pyridin-3-yl}-4-methylpent-1-yn-3-amine |
2137565-41-2 | 95% | 2.5g |
$4566.0 | 2023-10-27 | |
| Enamine | EN300-1086595-5.0g |
1-{4-bromo-1H-pyrrolo[2,3-c]pyridin-3-yl}-4-methylpent-1-yn-3-amine |
2137565-41-2 | 5g |
$6757.0 | 2023-06-10 | ||
| Enamine | EN300-1086595-10.0g |
1-{4-bromo-1H-pyrrolo[2,3-c]pyridin-3-yl}-4-methylpent-1-yn-3-amine |
2137565-41-2 | 10g |
$10018.0 | 2023-06-10 | ||
| Enamine | EN300-1086595-1g |
1-{4-bromo-1H-pyrrolo[2,3-c]pyridin-3-yl}-4-methylpent-1-yn-3-amine |
2137565-41-2 | 95% | 1g |
$2330.0 | 2023-10-27 | |
| Enamine | EN300-1086595-5g |
1-{4-bromo-1H-pyrrolo[2,3-c]pyridin-3-yl}-4-methylpent-1-yn-3-amine |
2137565-41-2 | 95% | 5g |
$6757.0 | 2023-10-27 |
1-{4-bromo-1H-pyrrolo2,3-cpyridin-3-yl}-4-methylpent-1-yn-3-amine Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 1-{4-bromo-1H-pyrrolo2,3-cpyridin-3-yl}-4-methylpent-1-yn-3-amine
Compound CAS No 2137565-41-2: 1-{4-bromo-1H-pyrrolo[2,3-c]pyridin-3-yl}-4-methylpent-1-yn-3-amine
The compound with CAS No 2137565-41-2, known as 1-{4-bromo-1H-pyrrolo[2,3-c]pyridin-3-yl}-4-methylpent-1-yn-3-amine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of heterocyclic amines, which are widely studied for their potential applications in drug discovery and development. The molecule's structure is characterized by a pyrrolopyridine ring system, a bromine substituent, and an alkyne group, making it a unique candidate for exploring various biological activities.
Recent studies have highlighted the importance of pyrrolopyridine derivatives in targeting specific biological pathways. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that such compounds can modulate kinase activity, which is crucial in treating diseases like cancer and inflammatory disorders. The presence of the bromine atom in this compound suggests potential for further functionalization, enabling researchers to explore its role in radiopharmaceuticals or as a precursor for other bioactive molecules.
The alkyne group in 1-{4-bromo-1H-pyrrolo[2,3-c]pyridin-3-yl}-4-methylpent-1-yn-3-amine adds another layer of complexity to its structure. Alkynes are known for their ability to participate in click chemistry reactions, which are highly efficient and selective. This feature makes the compound an ideal candidate for constructing larger molecular frameworks or conjugates, potentially enhancing its bioavailability or targeting capabilities.
From a synthetic standpoint, the preparation of this compound involves a series of intricate reactions. The synthesis typically begins with the construction of the pyrrolopyridine core, followed by bromination and subsequent alkyne introduction. Researchers have employed methods such as Stille coupling and Sonogashira reaction to achieve high yields and purity. These methods not only ensure the structural integrity of the molecule but also pave the way for large-scale production if required.
In terms of pharmacokinetics, preliminary studies suggest that this compound exhibits moderate solubility in aqueous solutions, which is a critical factor for its absorption and distribution within the body. However, further investigations are needed to fully understand its pharmacokinetic profile and optimize its properties for therapeutic use.
The integration of cutting-edge research techniques, such as computational modeling and in vitro assays, has significantly advanced our understanding of this compound's biological behavior. For example, molecular docking studies have revealed potential binding interactions with key proteins involved in cellular signaling pathways. These insights provide a foundation for designing more potent and selective analogs.
Moreover, the compound's unique structure offers opportunities for exploring its role in emerging therapeutic areas such as immunotherapy and gene editing. Its ability to modulate cellular responses could make it a valuable tool in developing novel treatments for complex diseases.
In conclusion, CAS No 2137565-41-, or 1-{4-bromo-1H-pyrrolo[2,3-c]pyridin-3
2137565-41-2 (1-{4-bromo-1H-pyrrolo2,3-cpyridin-3-yl}-4-methylpent-1-yn-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)